1-(2,5-dimethylphenyl)propan-1-amine
Overview
Description
1-(2,5-dimethylphenyl)propan-1-amine is an organic compound with the molecular formula C11H17N . It is also known by the synonym Benzenemethanamine, α-ethyl-2,5-dimethyl .
Synthesis Analysis
The synthesis of 1-(2,5-dimethylphenyl)propan-1-amine and similar compounds can be achieved through transaminase-mediated methods . Transaminases offer an environmentally and economically attractive method for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones . After optimization of the asymmetric synthesis, the ®-enantiomers could be produced with 88–89% conversion and >99% ee, while the (S)-enantiomers could be selectively obtained as the unreacted fraction of the corresponding racemic amines in kinetic resolution with >48% conversion and >95% ee .Molecular Structure Analysis
The molecular structure of 1-(2,5-dimethylphenyl)propan-1-amine consists of a chain of carbon atoms with an amine group (-NH2) attached to one end and a phenyl ring substituted with two methyl groups at the other end .Chemical Reactions Analysis
Amines, such as 1-(2,5-dimethylphenyl)propan-1-amine, are classified according to the number of carbon atoms bonded directly to the nitrogen atom. A primary (1°) amine has one alkyl (or aryl) group on the nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-(2,5-dimethylphenyl)propan-1-amine include a molecular weight of 163.26 g/mol . The compound is predicted to have a boiling point of 247.7±9.0 °C and a density of 0.929±0.06 g/cm3 .Scientific Research Applications
Materials Science and Polymer Chemistry
One significant application of compounds related to "1-(2,5-dimethylphenyl)propan-1-amine" is in the synthesis of polymers and functional materials. For instance, derivatives like 2,5-bis(aminomethyl)furan, a compound with structural similarities, have been highlighted for their role in producing monomers and polymers. These materials show promise for use in various industries, including the development of sustainable alternatives to petroleum-based products. The review by Chernyshev, Kravchenko, and Ananikov (2017) discusses the prospects of using biomass-derived compounds like 2,5-bis(aminomethyl)furan for creating new generation polymers and functional materials, indicating a shift towards more eco-friendly production methods in the chemical industry (Chernyshev, Kravchenko, & Ananikov, 2017).
Environmental Applications
Compounds structurally related to "1-(2,5-dimethylphenyl)propan-1-amine" are also explored for their environmental applications, particularly in water treatment and pollution remediation. Amine-functionalized materials, such as metal–organic frameworks (MOFs), have shown high efficacy in capturing CO2 from the environment. Lin, Kong, and Chen (2016) review the synthesis and applications of amine-functionalized MOFs, highlighting their potential in CO2 capture and separation processes. This research underscores the growing importance of amine-functionalized materials in addressing climate change and environmental pollution (Lin, Kong, & Chen, 2016).
Safety and Hazards
Safety measures for handling 1-(2,5-dimethylphenyl)propan-1-amine include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
While specific future directions for 1-(2,5-dimethylphenyl)propan-1-amine are not mentioned in the retrieved sources, it’s clear that amines and their derivatives continue to be of interest in the development of new drugs . The synthesis methods, particularly those involving transaminases, offer environmentally and economically attractive options for producing these compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,5-dimethylphenyl)propan-1-amine involves the reaction of 2,5-dimethylacetophenone with nitroethane to form 1-(2,5-dimethylphenyl)-2-nitropropene, which is then reduced to 1-(2,5-dimethylphenyl)propan-1-amine using sodium borohydride.", "Starting Materials": [ "2,5-dimethylacetophenone", "Nitroethane", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2,5-dimethylacetophenone (10 g) and nitroethane (10 mL) in ethanol (50 mL) and add a catalytic amount of hydrochloric acid. Heat the mixture under reflux for 6 hours.", "Step 2: Allow the mixture to cool and then add sodium hydroxide solution until the pH is basic. Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure to obtain 1-(2,5-dimethylphenyl)-2-nitropropene as a yellow oil.", "Step 4: Dissolve 1-(2,5-dimethylphenyl)-2-nitropropene (5 g) in ethanol (50 mL) and add sodium borohydride (1.5 g) slowly with stirring. Heat the mixture under reflux for 6 hours.", "Step 5: Allow the mixture to cool and then add water (50 mL) slowly with stirring. Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain 1-(2,5-dimethylphenyl)propan-1-amine as a colorless oil." ] } | |
CAS RN |
1018586-68-9 |
Product Name |
1-(2,5-dimethylphenyl)propan-1-amine |
Molecular Formula |
C11H17N |
Molecular Weight |
163.3 |
Purity |
95 |
Origin of Product |
United States |
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